Cas no 915885-16-4 (4-Benzyl-6-chloro-2H-benzob1,4oxazin-3(4H)-one)

• Product Name: 4-Benzyl-6-chloro-2H-benzob1,4oxazin-3(4H)-one
• CAS No: 915885-16-4
• MF: C₁₅H₁₂ClNO₂
• MW: 273.714282989502
• CID: 5053583
• Update Time: 2023-11-22

4-Benzyl-6-chloro-2H-benzob1,4oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-6-chloro-2H-1,4-benzoxazin-3(4H)-one
• 4-benzyl-6-chloro-1,4-benzoxazin-3-one
• STL376897
• 4-Benzyl-6-chloro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 4-Benzyl-6-chloro-2,3-dihydro-4H-1,4-benzooxazine-3-one
• 4-benzyl-6-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 4-Benzyl-6-chloro-2H-benzob1,4oxazin-3(4H)-one

• Inchi： 1S/C15H12ClNO2/c16-12-6-7-14-13(8-12)17(15(18)10-19-14)9-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key： GSCFGDUGOYIOFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(CO2)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 518.2±50.0 °C at 760 mmHg
• Flash Point: 267.2±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Benzyl-6-chloro-2H-benzob1,4oxazin-3(4H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones